Cas no 97070-55-8 ((E)-3-Methyl-2-phenyl-8-(prop-1-enyl)-4H-chromen-4-one)

(E)-3-Methyl-2-phenyl-8-(prop-1-enyl)-4H-chromen-4-one structure
97070-55-8 structure
Product Name:(E)-3-Methyl-2-phenyl-8-(prop-1-enyl)-4H-chromen-4-one
CAS No:97070-55-8
MF:C19H16O2
MW:276.329145431519
CID:61879
PubChem ID:6437299
Update Time:2025-04-18

(E)-3-Methyl-2-phenyl-8-(prop-1-enyl)-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

    • (E)-3-Methyl-2-phenyl-8-(prop-1-enyl)-4H-chromen-4-one
    • (E)-3-Methyl-2-phenyl-8-(prop-1-enyl)-4H-1-benzopyran-4-one
    • (E)-3-Methyl-2-phenyl-8-(prop-1-en-1-yl)-4H-chromen-4-one
    • 3468-00-6
    • EINECS 222-424-7
    • 3-methyl-2-phenyl-8-[(1E)-prop-1-en-1-yl]-4H-chromen-4-one
    • EC 222-424-7
    • 3-Methyl-2-phenyl-8-(1-propenyl)-4-benzopyrone
    • 97070-55-8
    • 3-methyl-2-phenyl-8-[(E)-prop-1-enyl]chromen-4-one
    • Inchi: 1S/C19H16O2/c1-3-8-14-11-7-12-16-17(20)13(2)18(21-19(14)16)15-9-5-4-6-10-15/h3-12H,1-2H3/b8-3+
    • InChI Key: FDZILCXQMSTFED-FPYGCLRLSA-N
    • SMILES: O1C(C2C=CC=CC=2)=C(C)C(C2C=CC=C(/C=C/C)C1=2)=O

Computed Properties

  • Exact Mass: 276.115029749g/mol
  • Monoisotopic Mass: 276.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 454
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.159

(E)-3-Methyl-2-phenyl-8-(prop-1-enyl)-4H-chromen-4-one Related Literature

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